2-((3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[3-(3,4-dimethylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C27H23N3O3S/c1-16-8-11-19(12-9-16)28-23(31)15-34-27-29-24-21-6-4-5-7-22(21)33-25(24)26(32)30(27)20-13-10-17(2)18(3)14-20/h4-14H,15H2,1-3H3,(H,28,31)
• InChI Key: MJUGVGAQLGNYTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)C)C)OC5=CC=CC=C53
• Molecular Formula: C27H23N3O3S
• Molecular Weight: 469.6 g/mol
• CAS No.: 872205-79-3

Description

This compound features a benzofuro[3,2-d]pyrimidin-4(3H)-one core substituted at position 3 with a 3,4-dimethylphenyl group. A thioether bridge at position 2 connects the heterocycle to an acetamide moiety, which is further functionalized with a p-tolyl (4-methylphenyl) group. The benzofuropyrimidinone scaffold is notable for its fused aromatic system, which may enhance π-π stacking interactions in biological targets. The thioether linkage and acetamide substituent are common motifs in bioactive molecules, often influencing solubility, bioavailability, and target binding .

Biological Activity

The compound 2-((3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide is a synthetic organic molecule that has garnered interest due to its potential biological activities. This article provides a detailed overview of the compound's biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a benzofuro-pyrimidine moiety and a thioacetamide group. Its molecular formula is $C_{20}H_{23}N_3O_2S$, with a molecular weight of approximately 401.55 g/mol. The presence of multiple functional groups suggests potential interactions with various biological targets.

Research indicates that the compound may exhibit several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit the proliferation of cancer cell lines. For instance, similar compounds with structural analogs have shown effectiveness against breast cancer (MCF-7) and colorectal cancer (Caco-2) cells by inducing apoptosis through mitochondrial pathways .
• Enzyme Inhibition : The compound's thioether group may contribute to its ability to inhibit certain metalloenzymes, such as carbonic anhydrase isoforms, which are implicated in tumor progression. Inhibitors of these enzymes have been shown to reduce tumor growth and metastasis .
• Thrombopoietin Receptor Agonism : Related compounds have been documented as agonists for thrombopoietin receptors, suggesting potential applications in enhancing platelet production—particularly useful in treating thrombocytopenia .

In Vitro Studies

A summary of biological activity data from various studies is presented in the table below:

Activity	Cell Line/Target	IC50 (µM)	Mechanism
Antiproliferative	MCF-7 (Breast Cancer)	3.96 ± 0.21	Induction of apoptosis
Antiproliferative	Caco-2 (Colorectal Cancer)	5.87 ± 0.37	Induction of apoptosis
Carbonic Anhydrase Inhibition	hCA II	2.6 - 598.2	Enzyme inhibition
Carbonic Anhydrase Inhibition	hCA IX	16.1 - 321	Enzyme inhibition

Case Studies and Research Findings

• Study on Anticancer Properties : A study evaluated the anticancer properties of structurally similar compounds and found significant inhibition of cell growth in MCF-7 and Caco-2 cell lines, with mechanisms linked to apoptosis induction via caspase activation .
• Thrombopoietin Mimetic Properties : Another research highlighted the potential of related compounds as thrombopoietin receptor agonists, demonstrating enhanced platelet production in animal models—suggesting therapeutic implications for conditions like thrombocytopenia .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural features and physicochemical properties of the target compound and related derivatives:

Compound Name / ID	Core Structure	R₁ (Position 3)	Acetamide Substituent (R₂)	Molecular Formula	Molecular Weight (g/mol)	Key Data/Properties	Reference
Target Compound	Benzofuro[3,2-d]pyrimidinone	3,4-Dimethylphenyl	p-Tolyl (4-methylphenyl)	C₂₈H₂₃N₃O₃S	481.57	N/A (Predicted)	—
2-((3-Butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-4-methylphenyl)acetamide	Pyridothienopyrimidinone	Butyl	2-Chloro-4-methylphenyl	C₂₄H₂₃ClN₄O₂S₂	523.06	CAS: 1243043-58-4
2-((3-Benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide	Thieno[3,2-d]pyrimidinone	Benzyl	3-Methoxyphenyl	C₂₂H₁₉N₃O₃S₂	437.53	pKa: 12.77; Density: 1.35 g/cm³
2-((3-Ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide	Thieno[2,3-d]pyrimidinone	Ethyl, 5,6-dimethyl	p-Tolyl	C₂₁H₂₃N₃O₂S₂	437.55	CAS: 618427-68-2
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	Dihydropyrimidinone	Methyl	2,3-Dichlorophenyl	C₁₃H₁₁Cl₂N₃O₂S	344.21	MP: 230–232°C; 1H NMR data available
2-[(5-(((4-(4-Chlorophenyl)pyrimidin-2-yl)thio)methyl)-1,3,4-oxadiazol-2-yl)thio]-N-(4-nitrophenyl)acetamide	Pyrimidinyl-oxadiazole hybrid	4-Chlorophenyl-pyrimidine	4-Nitrophenyl	C₂₂H₁₅ClN₆O₄S₂	550.99	Synthetic method: K₂CO₃/acetone

Key Observations

Structural Variations and Trends

• Core Heterocycle: The benzofuropyrimidinone core in the target compound distinguishes it from thieno- or pyridothienopyrimidinone analogs (e.g., ). Fused oxygen-containing systems (benzofuro) may enhance rigidity and electronic properties compared to sulfur-containing thieno derivatives.
• Smaller alkyl groups (e.g., ethyl in ) could improve solubility. R₂ (Acetamide): Electron-donating groups (e.g., p-tolyl in the target and ) vs. electron-withdrawing groups (e.g., nitro in ) modulate electronic density, influencing hydrogen bonding and charge-transfer interactions.

Physicochemical Properties

• Molecular Weight: The target compound (481.57 g/mol) is heavier than thienopyrimidinone analogs (e.g., 437.53 g/mol in ), primarily due to the benzofuro core.
• pKa and Solubility : The pKa of the 3-methoxyphenyl analog (12.77, ) suggests moderate basicity, while chloro- or nitro-substituted derivatives () may exhibit altered solubility profiles.